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Compound of Interest

Compound Name: Nlrp3-IN-26

Cat. No.: B12363313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution and storage of Nlrp3-
IN-26, a potent inhibitor of the NLRP3 inflammasome. Adherence to these guidelines is crucial

for maintaining the compound's activity and ensuring experimental reproducibility.

I. Product Information
Nlrp3-IN-26 is a small molecule inhibitor targeting the NLRP3 (NOD-, LRR- and pyrin domain-

containing protein 3) inflammasome, with a reported half-maximal inhibitory concentration

(IC50) of 0.13 μM[1]. It is a valuable tool for studying the role of the NLRP3 inflammasome in

various inflammatory diseases and for potential therapeutic development. Proper handling and

storage are essential to preserve its inhibitory activity.

II. Quantitative Data Summary
Due to the limited availability of specific stability and solubility data for Nlrp3-IN-26, the

following table includes recommended starting points based on information for similar NLRP3

inhibitors and general laboratory practices for small molecules. Researchers are advised to

perform their own validation for optimal results.
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Parameter Value/Recommendation Notes

Molecular Weight 597.12 g/mol [1]

Appearance Solid powder

Recommended Solvent DMSO

Stock Solution Conc.
10 mM (Recommended

starting concentration)

Storage (Solid) -20°C for up to 2 years
Based on data for similar

compounds.

Storage (DMSO Stock)
-80°C for up to 6 months;

-20°C for up to 1 month

Based on data for similar

compounds. Avoid repeated

freeze-thaw cycles.

Experimental Protocols
Protocol 1: Reconstitution of Nlrp3-IN-26
Objective: To prepare a stock solution of Nlrp3-IN-26 for in vitro or in vivo experiments.

Materials:

Nlrp3-IN-26 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, low-adhesion microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Pre-equilibration: Before opening, allow the vial of Nlrp3-IN-26 to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming on the

compound.
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Calculation of Solvent Volume: To prepare a 10 mM stock solution, use the following formula:

Volume (μL) of DMSO = (Weight of Nlrp3-IN-26 (mg) / 597.12 g/mol ) * 100,000

Reconstitution: Carefully add the calculated volume of anhydrous DMSO to the vial of Nlrp3-
IN-26.

Dissolution: Cap the vial tightly and vortex gently for 1-2 minutes until the powder is

completely dissolved. A brief sonication in a water bath can aid in dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, low-adhesion microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name, concentration, date, and

solvent.

Protocol 2: Storage and Handling of Nlrp3-IN-26
Objective: To ensure the long-term stability and activity of Nlrp3-IN-26 in both solid and solution

forms.

Solid Compound:

Short-term storage: Store the solid compound at 4°C for short periods (up to a few weeks).

Long-term storage: For long-term storage, keep the solid Nlrp3-IN-26 at -20°C in a

desiccated environment.

Stock Solution (in DMSO):

Short-term storage: Aliquots of the DMSO stock solution can be stored at -20°C for up to one

month.

Long-term storage: For storage longer than one month, it is highly recommended to store the

aliquots at -80°C, which should maintain stability for up to six months.

Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles, as this can lead to

degradation of the compound. The use of single-use aliquots is strongly advised.
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Working Solutions: Prepare fresh working solutions from the stock solution on the day of the

experiment. Dilute the DMSO stock solution in the appropriate cell culture medium or buffer

immediately before use. Note that high concentrations of DMSO can be toxic to cells; ensure

the final concentration of DMSO in your experimental setup is below 0.5%.
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Caption: NLRP3 inflammasome signaling pathway and point of inhibition by Nlrp3-IN-26.
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Nlrp3-IN-26 Reconstitution and Aliquoting Workflow
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Caption: Workflow for the reconstitution and storage of Nlrp3-IN-26.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12363313?utm_src=pdf-body-img
https://www.benchchem.com/product/b12363313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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